Cas no 1261630-46-9 (2-(Difluoromethoxy)pyrazine-6-carboxylic acid)

• Product Name: 2-(Difluoromethoxy)pyrazine-6-carboxylic acid
• CAS No: 1261630-46-9
• MF: C₆H₄F₂N₂O₃
• MW: 190.104368209839
• CID: 4823658
• Update Time: 2025-05-22

2-(Difluoromethoxy)pyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)pyrazine-6-carboxylic acid

• Inchi： 1S/C6H4F2N2O3/c7-6(8)13-4-2-9-1-3(10-4)5(11)12/h1-2,6H,(H,11,12)
• InChI Key： MKXKSGJIEXWIDL-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC=C(C(=O)O)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 0.9
• Topological Polar Surface Area: 72.3

Additional information on 2-(Difluoromethoxy)pyrazine-6-carboxylic acid

2-(Difluoromethoxy)pyrazine-6-carboxylic Acid: A Comprehensive Overview

2-(Difluoromethoxy)pyrazine-6-carboxylic acid, also known by its CAS number 1261630-46-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The molecule consists of a pyrazine ring substituted with a difluoromethoxy group at the 2-position and a carboxylic acid group at the 6-position, making it a versatile building block for further chemical modifications.

The synthesis of 2-(Difluoromethoxy)pyrazine-6-carboxylic acid involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, which is particularly beneficial for large-scale production.

The structural features of 2-(Difluoromethoxy)pyrazine-6-carboxylic acid make it an excellent candidate for various applications. The pyrazine ring provides a rigid framework that can be functionalized with different substituents to tailor its properties for specific uses. For instance, the carboxylic acid group can act as a reactive site for forming esters or amides, enabling the creation of bioactive molecules or advanced materials. The difluoromethoxy group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain chemical transformations.

In terms of biological applications, recent studies have highlighted the potential of 2-(Difluoromethoxy)pyrazine-6-carboxylic acid as a lead compound for drug discovery. Its ability to modulate cellular signaling pathways makes it a promising candidate for anti-cancer therapies. Researchers have reported that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells, suggesting its potential as a targeted therapeutic agent. Additionally, its role as an inhibitor of key enzymes involved in inflammation has opened new avenues for its use in treating chronic inflammatory diseases.

The material science community has also taken notice of 2-(Difluoromethoxy)pyrazine-6-carboxylic acid's unique properties. Its ability to form self-assembled monolayers on various substrates has been explored for applications in surface modification and nanotechnology. By incorporating this compound into thin films or polymer matrices, scientists have demonstrated enhanced electrical conductivity and mechanical stability, making it suitable for use in flexible electronics and sensors.

In conclusion, 2-(Difluoromethoxy)pyrazine-6-carboxylic acid, with its CAS number 1261630-46-9, represents a versatile and multifunctional compound with wide-ranging applications across diverse fields. Ongoing research continues to uncover new insights into its chemical behavior and potential uses, underscoring its importance as a valuable tool in modern chemistry and materials science.